2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid

• Molecular Formula: C7H10F3NO3
• Molecular Weight: 213.15 g/mol
• IUPAC Name: 2-methyl-3-[methyl-(2,2,2-trifluoroacetyl)amino]propanoic acid
• InChI: InChI=1S/C7H10F3NO3/c1-4(5(12)13)3-11(2)6(14)7(8,9)10/h4H,3H2,1-2H3,(H,12,13)
• InChI Key: GTNSKVIWIVJFQK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C(=O)C(F)(F)F)C(=O)O

Description

2-Methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS: 1250908-86-1) is a fluorinated propanoic acid derivative characterized by a trifluoroacetamido group attached to the N-methylated backbone of a branched-chain carboxylic acid. The compound’s structure combines a methyl group at the α-position, a trifluoro-N-methylacetamido moiety at the β-position, and a carboxylic acid terminus.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid typically involves the reaction of 2-methylpropanoic acid with trifluoroacetic anhydride and N-methylacetamide. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

Industrial production of 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure efficient and cost-effective production. The reaction conditions are carefully monitored to maintain consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are tailored to achieve the desired transformation .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of fluorinated compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 2-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. This property is crucial for its potential biological and medicinal applications. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biochemical effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Comparison

The compound is compared below with three categories of propanoic acid derivatives: simple branched-chain analogs, phenyl-substituted derivatives, and fluorinated polymers.

Table 1: Key Comparisons

Compound Name	Structural Features	Applications/Properties	Key Differences from Target Compound	References
2-Methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanoic acid	Trifluoro-N-methylacetamido group, branched chain	Inferred pharmaceutical use (e.g., receptor modulation)	N/A (reference compound)
2-Methyl propanoic acid	Simple branched chain (methyl group at α-position)	Volatile fatty acid (VFA), metabolite, odor compound in fecal analysis	Lacks fluorination and amide group; lower molecular complexity
(2S)-2-Methyl-3-(2,6-dimethyl-4-carbamoylphenyl)propanoic acid [(2S)-Mdcp]	Phenyl group with carbamoyl substituent at β-position	Opioid receptor antagonist (µ-opioid selectivity)	Replaces trifluoroacetamido with aromatic carbamoyl group; altered receptor binding profile
Fluorinated propanoic acid polymers (e.g., [306975-56-4])	Perfluorinated alkyl chains, polymerized structures	Industrial applications (e.g., surfactants, coatings)	Fluorination in alkyl chains (not amide); higher environmental persistence

Detailed Analysis

Simple Branched-Chain Propanoic Acids

Compounds like 2-methyl propanoic acid (–2) are short-chain fatty acids involved in microbial metabolism and odor production. Their lack of fluorination and amide groups results in higher volatility and lower chemical stability compared to the target compound. For instance, 2-methyl propanoic acid is detected in fecal samples via HS-SPME-GCMS but lacks the trifluoroacetamido group’s electronegativity, which likely enhances the target compound’s resistance to enzymatic degradation .

Phenyl-Substituted Propanoic Acids

The opioid antagonist (2S)-Mdcp () shares the 2-methylpropanoic acid backbone but incorporates a carbamoylphenyl group instead of the trifluoroacetamido moiety. This substitution directs interactions with opioid receptors (e.g., µ-opioid affinity) but reduces the electronegative and steric effects conferred by the trifluoromethyl group. The target compound’s fluorinated amide may improve blood-brain barrier penetration or alter receptor binding kinetics compared to phenyl analogs .

Fluorinated Propanoic Acid Derivatives

Perfluorinated compounds (PFCs) like polymeric fluorinated propanoic acids () exhibit environmental persistence due to strong C-F bonds. However, the target compound’s trifluoroacetamido group is part of a non-polymerizable amide, likely reducing environmental impact while retaining bioactivity. Industrial PFCs prioritize thermal stability and water repellency, whereas the target compound’s design suggests a focus on pharmacological efficacy .

Physicochemical and Pharmacological Insights

• Metabolic Stability : N-methylation may protect the amide bond from hydrolysis, extending half-life in vivo.
• Receptor Interactions : Structural parallels to (2S)-Mdcp suggest possible activity at peptide-binding receptors, though fluorination could modulate selectivity .